Cas no 1343366-12-0 (1-(4-Iodopyrazol-1-yl)propan-2-one)

• Product Name: 1-(4-Iodopyrazol-1-yl)propan-2-one
• CAS No: 1343366-12-0
• MF: C₆H₇IN₂O
• MW: 250.037053346634
• CID: 5178863
• Update Time: 2026-03-05

1-(4-Iodopyrazol-1-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-iodopyrazol-1-yl)propan-2-one
• 1-(4-Iodopyrazol-1-yl)propan-2-one

• Inchi： 1S/C6H7IN2O/c1-5(10)3-9-4-6(7)2-8-9/h2,4H,3H2,1H3
• InChI Key： ZTXZZWIBOIPAGK-UHFFFAOYSA-N
• SMILES： IC1C=NN(C=1)CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• XLogP3: 0.7
• Topological Polar Surface Area: 34.9

Additional information on 1-(4-Iodopyrazol-1-yl)propan-2-one

Introduction to 1-(4-Iodopyrazol-1-yl)propan-2-one (CAS No. 1343366-12-0)

1-(4-Iodopyrazol-1-yl)propan-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 1343366-12-0, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic ketone derivative has garnered attention due to its versatile structural features and potential applications in medicinal chemistry. The presence of both an iodine substituent and a pyrazole ring makes it a valuable scaffold for further chemical modifications and biological evaluations.

The compound’s molecular structure consists of a propanone moiety linked to a pyrazole ring, which is further functionalized with an iodine atom at the 4-position. This specific arrangement imparts unique electronic and steric properties, making it a promising candidate for various synthetic pathways. In recent years, the exploration of such iodinated pyrazole derivatives has been on the rise, driven by their potential in drug discovery and material science.

One of the most compelling aspects of 1-(4-Iodopyrazol-1-yl)propan-2-one is its utility as an intermediate in the synthesis of more complex molecules. The iodine atom serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in the construction of biaryl systems. These types of reactions are particularly relevant in the development of small-molecule inhibitors targeting various biological pathways.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry. Pyrazoles are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of an iodine atom at the 4-position of the pyrazole ring enhances its reactivity, allowing for more diverse structural modifications. This has led to the discovery of several novel compounds with enhanced pharmacological profiles.

In the context of drug development, 1-(4-Iodopyrazol-1-yl)propan-2-one has been explored as a precursor for kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved efficacy and reduced side effects. The iodinated pyrazole scaffold provides a flexible platform for such endeavors.

Moreover, the compound’s ability to undergo metal-catalyzed coupling reactions makes it a valuable building block in organic synthesis. These reactions are not only efficient but also allow for high functional group tolerance, enabling chemists to construct intricate molecular architectures with relative ease. This versatility has made 1-(4-Iodopyrazol-1-yl)propan-2-one a preferred choice for many synthetic chemists working on complex natural product mimics or drug candidates.

Another area where this compound has shown promise is in materials science. Iodinated heterocycles are often employed in the design of organic electronic materials, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The electron-withdrawing nature of the iodine atom can influence the electronic properties of the molecule, making it suitable for applications in optoelectronic devices. Research into novel materials continues to expand, and compounds like 1-(4-Iodopyrazol-1-yl)propan-2-one offer exciting possibilities in this field.

The synthesis of 1-(4-Iodopyrazol-1-yl)propan-2-one typically involves multi-step processes that require careful optimization to ensure high yields and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as iodination. Advances in synthetic methodologies have enabled more efficient and scalable production methods, making this compound more accessible for research purposes.

In conclusion, 1-(4-Iodopyrazol-1-yl)propan-2-one (CAS No. 1343366-12-0) is a multifaceted compound with significant potential in pharmaceutical and materials science applications. Its unique structural features and reactivity make it a valuable tool for researchers aiming to develop novel therapeutics and advanced materials. As our understanding of its properties continues to grow, so too will its role in driving innovation across multiple scientific disciplines.